Cas no 81480-40-2 (Oleic Acid N-Hydroxysuccinimide)

• Product Name: Oleic Acid N-Hydroxysuccinimide
• CAS No: 81480-40-2
• MF: C₂₂H₃₇NO₄
• MW: 379.533487081528
• CID: 708097
• PubChem ID: 16225752
• Update Time: 2025-06-14

Oleic Acid N-Hydroxysuccinimide Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 2,5-dioxo-1-pyrrolidinyl ester
• Oleic Acid N-Hydroxysuccinimide
• 1-[(9Z)-9-Octadecenoyloxy]-2,5-pyrrolidinedione
• Oleic Acid N-Hydroxy
• OLEIC ACID N-HYDROXYSUCCINIMIDE ESTER
• BP-23315
• 2,5-Dioxopyrrolidin-1-yl oleate
• 81480-40-2
• SCHEMBL2779347
• (2,5-Dioxopyrrolidin-1-yl) (Z)-octadec-9-enoate
• Oleic-NHS ester
• succinimidyl oleate
• AKOS024374978
• MFCD00133696
• 2,5-DIOXOPYRROLIDIN-1-YL (9Z)-OCTADEC-9-ENOATE
• G62808

• Inchi： 1S/C22H37NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(26)27-23-20(24)18-19-21(23)25/h9-10H,2-8,11-19H2,1H3/b10-9-
• InChI Key： MAKGRQMFNNEEKW-KTKRTIGZSA-N
• SMILES： O(C(CCCCCCC/C=C\CCCCCCCC)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 379.27225866g/mol
• Monoisotopic Mass: 379.27225866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68000
• LogP: 5.56900

Oleic Acid N-Hydroxysuccinimide Security Information

• Storage Condition：−20°C

Additional information on Oleic Acid N-Hydroxysuccinimide

Comprehensive Guide to Oleic Acid N-Hydroxysuccinimide (CAS No. 81480-40-2): Properties, Applications, and Innovations

Oleic Acid N-Hydroxysuccinimide (CAS No. 81480-40-2) is a specialized ester derivative of oleic acid and N-hydroxysuccinimide (NHS), widely recognized for its role in bioconjugation and chemical synthesis. This compound has gained significant attention in pharmaceutical research, material science, and biotechnology due to its unique reactivity and compatibility with amine-containing molecules. Its CAS number 81480-40-2 serves as a critical identifier for researchers and suppliers in global chemical databases.

The growing demand for Oleic Acid NHS ester is driven by its applications in drug delivery systems, protein labeling, and polymer modification. Recent studies highlight its utility in creating lipid-based nanoparticles, a hot topic in mRNA vaccine development and cancer therapeutics. As sustainability becomes a priority, researchers are also exploring its use in bio-based materials, aligning with the circular economy trend.

From a molecular perspective, the N-hydroxysuccinimide ester group in this compound enables efficient amide bond formation under mild conditions. This property makes it invaluable for crosslinking reactions in hydrogel fabrication or antibody-drug conjugate (ADC) development. The oleic acid moiety contributes hydrophobic characteristics, allowing for precise tuning of biomaterial properties—a feature frequently searched in relation to drug encapsulation efficiency and controlled release systems.

Quality parameters for CAS No. 81480-40-2 typically include purity (>95%), low water content, and stability under nitrogen atmosphere. Storage recommendations often involve refrigeration (-20°C) to prevent hydrolysis of the active ester group—a common query among laboratory users. Analytical techniques like HPLC and NMR are essential for verification, as emphasized in recent publications about chemical characterization standards.

Innovative applications continue to emerge, particularly in diagnostic reagent formulation and biosensor development. The compound's ability to conjugate with antibodies or enzymes supports advancements in point-of-care testing devices—a sector experiencing rapid growth post-pandemic. Additionally, its role in surface functionalization of medical implants addresses search trends related to biocompatible coatings and anti-fouling materials.

Market analysis reveals increasing procurement of Oleic Acid N-Hydroxysuccinimide by contract research organizations (CROs) and academic institutions. This aligns with search engine data showing rising interest in custom synthesis services and GMP-grade reagents. Suppliers often highlight batch-to-batch consistency and regulatory documentation (e.g., COA, MSDS) as key purchasing factors.

Future research directions may explore enzymatic synthesis methods to improve the sustainability profile of CAS No. 81480-40-2. Such developments would resonate with growing searches for green chemistry alternatives in pharmaceutical manufacturing. Meanwhile, computational modeling studies are investigating its molecular interactions—a topic gaining traction in AI-driven drug discovery forums.